Cas no 59779-72-5 (4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester, (4R)-)

4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester, (4R)- structure
59779-72-5 structure
Product Name:4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester, (4R)-
CAS No:59779-72-5
MF:C7H11NO3S
MW:189.232140779495
CID:1622469
Update Time:2024-09-13

4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester, (4R)- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester, (4R)-
    • Inchi: 1S/C7H11NO3S/c1-5(9)8-4-12-3-6(8)7(10)11-2/h6H,3-4H2,1-2H3/t6-/m0/s1
    • InChI Key: ZUWKFZCERVATHR-LURJTMIESA-N
    • SMILES: S1C[C@@H](C(OC)=O)N(C(C)=O)C1

Computed Properties

  • Exact Mass: 189.04603

Experimental Properties

  • Density: 1.277±0.06 g/cm3(Predicted)
  • Boiling Point: 336.8±42.0 °C(Predicted)
  • PSA: 46.61
  • pka: -2.87±0.40(Predicted)

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